Cas no 2229108-77-2 (tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate
• CAS No: 2229108-77-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5838254
• PubChem ID: 165714484
• Update Time: 2025-05-25

tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate
• Carbamic acid, N-[[1-(2-aminoethyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate
• EN300-1883034
• F91512
• 2229108-77-2
• tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate
• tert-Butyl ((1-(2-aminoethyl)cyclobutyl)methyl)carbamate

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-12(7-8-13)5-4-6-12/h4-9,13H2,1-3H3,(H,14,15)
• InChI Key： CEUZCXIDIWNZRL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(CCN)CCC1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 334.8±15.0 °C(Predicted)
• pka: 12.81±0.46(Predicted)

Additional information on tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate

Professional Introduction to Compound with CAS No. 2229108-77-2 and Product Name: Tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate

The compound with the CAS number 2229108-77-2 and the product name Tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and a N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate moiety, which suggests a versatile functional profile suitable for various biochemical interactions.

Recent research in the domain of pharmaceutical chemistry has highlighted the importance of structural diversity in drug design. The presence of the cyclobutyl ring in the molecular backbone of this compound not only contributes to its unique stereochemistry but also enhances its binding affinity to biological targets. This feature is particularly relevant in the context of designing small-molecule inhibitors that can modulate enzyme activity or receptor binding. The aminoethyl substituent further extends the compound's potential for interaction with biological systems, offering a platform for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The carbamate functional group is widely recognized for its role in drug development, often serving as a key moiety in designing molecules that exhibit both potency and selectivity. In recent years, there has been a surge in interest regarding carbamate-based compounds due to their ability to engage with a variety of biological targets, including enzymes and receptors involved in metabolic pathways.

The synthesis and characterization of this compound have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for subsequent pharmacological studies. Techniques such as solid-phase synthesis and automated purification protocols have been instrumental in achieving these objectives. Additionally, spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity of the compound.

In terms of pharmacological activity, preliminary studies suggest that Tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate exhibits promising interactions with certain biological targets. These interactions are being further explored to identify potential therapeutic applications. For instance, the compound's ability to modulate enzyme activity could make it a valuable candidate for treating conditions associated with aberrant enzymatic pathways. Moreover, its structural features may allow it to interact with specific receptors or channels, opening up possibilities for applications in neurological disorders or cardiovascular diseases.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how Tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate interacts with biological targets at the atomic level. These simulations provide insights into binding affinities, binding modes, and potential side effects, which are crucial for optimizing drug candidates before moving into preclinical testing. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery.

Future directions in the study of this compound include exploring its pharmacokinetic properties and potential toxicity profiles. These assessments are essential for evaluating its suitability for clinical development. Additionally, efforts are underway to develop analogues based on this core structure, aiming to enhance its therapeutic efficacy while minimizing adverse effects. The versatility of the N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate moiety makes it an attractive scaffold for such modifications.

The broader implications of this research extend beyond individual compounds to the advancement of medicinal chemistry as a whole. The development of innovative methodologies for synthesizing and studying complex molecules like Tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate contributes to the collective knowledge base that drives pharmaceutical innovation. As our understanding of biological systems continues to grow, compounds such as this one will play a pivotal role in addressing unmet medical needs.

In conclusion, Tert-butyl N-{1-(2-aminoethyl)cyclobutylmethyl}carbamate represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable candidate for further research and development. As scientific methodologies continue to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of therapeutic interventions.